molecular formula C21H23N3O4S B2418166 Ethyl 4-oxo-5-pivalamido-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate CAS No. 851947-84-7

Ethyl 4-oxo-5-pivalamido-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

Cat. No.: B2418166
CAS No.: 851947-84-7
M. Wt: 413.49
InChI Key: APZZLWFZPHJXNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the dihydrothieno[3,4-d]pyridazine ring could potentially be formed through a cyclization reaction, while the pivalamido and carboxylate groups could be introduced through amide coupling and esterification reactions, respectively .


Molecular Structure Analysis

The molecular structure of this compound, as determined by techniques such as X-ray crystallography or NMR spectroscopy, would reveal the spatial arrangement of its atoms and the lengths and angles of its chemical bonds .


Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the ester could undergo hydrolysis or transesterification reactions, the amide could participate in acylation or deacylation reactions, and the heterocyclic ring could be involved in electrophilic aromatic substitution reactions .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and functional groups .

Scientific Research Applications

Synthesis and Reactivity in Heterocyclic Compound Development

Studies on heterocyclic compounds containing thieno[3,4-d]pyridazine moiety or related structures have been conducted to explore their synthesis, reactivity, and potential applications. For instance, Radwan (2000) investigated the synthesis and reactions of new heterocyclic compounds containing the thieno[2,3-c]pyridazine moiety, focusing on developing new derivatives through various chemical reactions (Radwan, 2000). Similarly, the synthesis and antimicrobial evaluation of new pyrimidine derivatives have been reported, underscoring the utility of related compounds in the synthesis of biologically active molecules (Farag, Kheder, & Mabkhot, 2008).

Applications in Drug Discovery and Development

The exploration of heterocyclic compounds extends to their potential in drug discovery, where their structural diversity and complexity offer unique pharmacological properties. The research by Awad et al. (1991) on the synthesis of novel heterocyclo-thieno[2,3-b]quinoline derivatives illustrates the potential of such compounds in medicinal chemistry (Awad, Abdel-rahman, & Bakhite, 1991).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific protein target in the body .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation .

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action .

Properties

IUPAC Name

ethyl 5-(2,2-dimethylpropanoylamino)-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H23N3O4S/c1-6-28-19(26)16-14-11-29-17(22-20(27)21(3,4)5)15(14)18(25)24(23-16)13-9-7-12(2)8-10-13/h7-11H,6H2,1-5H3,(H,22,27)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

APZZLWFZPHJXNT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C(C)(C)C)C3=CC=C(C=C3)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H23N3O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

413.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.